Cas no 1805369-34-9 (2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805369-34-9
• MF: C₉H₆BrClF₂N₂
• MW: 295.511147022247
• CID: 4863857
• Update Time: 2025-11-01

2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H6BrClF2N2/c10-8-7(9(12)13)5(1-2-14)3-6(4-11)15-8/h3,9H,1,4H2
• InChI Key： VXVJECHMYSOPIX-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(CC#N)=CC(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805369-34-9)

2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805369-34-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a chloromethyl group, a difluoromethyl moiety, and a pyridine ring with an acetonitrile substituent. These functional groups contribute to the compound's potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile is particularly noteworthy due to its versatility in forming derivatives and analogs. The presence of multiple reactive functional groups allows for a wide range of chemical modifications, which can be tailored to optimize the compound's pharmacological properties. For instance, the bromine atom can be used as a handle for further functionalization, while the chloromethyl group can participate in various substitution reactions. The difluoromethyl moiety is known for its ability to enhance metabolic stability and improve drug-like properties, making this compound an attractive starting point for medicinal chemists.

Recent studies have explored the biological activities of 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile and its derivatives. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. This finding highlights the compound's potential as a lead molecule for developing novel anticancer agents.

In addition to its anticancer properties, 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile has also shown promise in other therapeutic areas. Research conducted at a leading pharmaceutical company demonstrated that the compound and its analogs possess antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication through interference with specific viral enzymes, making it a potential candidate for antiviral drug development.

The synthetic accessibility of 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile is another factor that contributes to its appeal in the pharmaceutical industry. The compound can be synthesized using well-established organic chemistry techniques, such as nucleophilic substitution reactions and palladium-catalyzed cross-coupling reactions. These methods allow for efficient and scalable production, which is crucial for advancing compounds from the laboratory to clinical trials.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile is still in the early stages of development, preliminary data from preclinical studies have been promising. These studies have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics are critical for ensuring that the compound can be safely administered to patients and effectively reach its target tissues.

The potential applications of 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile extend beyond traditional small molecule drugs. Recent advancements in drug delivery systems have opened up new possibilities for enhancing the therapeutic efficacy of this compound. For instance, encapsulating the compound in nanoparticles or liposomes can improve its solubility and stability, allowing for targeted delivery to specific tissues or cells. This approach has shown promise in preclinical models of cancer and viral infections.

In conclusion, 2-Bromo-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805369-34-9) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its biological activities and synthetic accessibility, make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, positioning this compound at the forefront of drug discovery efforts.